Cas no 620565-68-6 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide
• CAS No: 620565-68-6
• MF: C₂₀H₂₅NO₄S₂
• MW: 407.546803236008
• CID: 6310882
• PubChem ID: 3763790
• Update Time: 2025-07-08

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide
• SR-01000114188
• AKOS016083217
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-ylmethyl)benzamide
• N-(1,1-dioxothiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-ylmethyl)benzamide
• Z57790268
• 620565-68-6
• F1673-7136
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-isobutoxy-N-(thiophen-2-ylmethyl)benzamide
• SR-01000114188-1
• AKOS002226046
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(2-methylpropoxy)-N-[(thiophen-2-yl)methyl]benzamide

• Inchi： 1S/C20H25NO4S2/c1-15(2)13-25-18-7-5-16(6-8-18)20(22)21(12-19-4-3-10-26-19)17-9-11-27(23,24)14-17/h3-8,10,15,17H,9,11-14H2,1-2H3
• InChI Key： IEWJIZAWKRFFEA-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(C1C=CC(=CC=1)OCC(C)C)=O)CC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 407.12250063g/mol
• Monoisotopic Mass: 407.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide

N-(1,1-Dioxo-1λ6-Thiolan-3-yl)-4-(2-Methylpropoxy)-N-(Thiophen-2-yl)methylbenzamide: A Comprehensive Overview

The compound with CAS No 620565-68-6, known as N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide core, a thiophene substituent, and a thiolane ring. The presence of these functional groups endows the molecule with unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. Thiophene, a five-membered aromatic heterocycle, is known for its electronic properties and ability to participate in π-interactions. In the case of N-(thiophen-2-yl)methylbenzamide, the thiophene group enhances the molecule's stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate key signaling pathways involved in inflammatory responses.

The thiolane ring in this compound adds another layer of complexity. Thiolane, also known as tetrahydrothiophene, is a saturated analog of thiophene. The 1,1-dioxo-thiolan derivative found in this compound introduces additional oxygen atoms, which can influence the molecule's reactivity and solubility. This modification has been shown to improve the compound's ability to cross cellular membranes, a critical factor for drug delivery systems.

One of the most recent advancements involving this compound is its application in targeted drug delivery systems. Scientists have utilized its unique structure to develop nanocarriers that can selectively deliver therapeutic agents to specific tissues or cells. The combination of the benzamide core and the thiophene substituent allows for precise targeting of certain receptors or enzymes, enhancing the efficacy of treatments while minimizing side effects.

In addition to its pharmacological applications, N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide has also been investigated for its role in organic electronics. The molecule's ability to form self-assembled monolayers (SAMs) on various surfaces has made it a valuable component in the development of advanced sensors and electronic devices. Researchers have demonstrated that SAMs formed by this compound exhibit excellent electrical properties and stability under harsh conditions.

Another area of active research is the synthesis and optimization of this compound. Traditional methods often involve multi-step reactions with low yields and high costs. However, recent breakthroughs in catalytic chemistry have enabled more efficient synthesis pathways. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns. These studies have revealed that the compound's electronic structure is highly sensitive to environmental factors such as pH and temperature, which can be exploited for designing stimuli-responsive materials.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-yl)methylbenzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, materials science, and organic electronics. As research continues to uncover new properties and applications of this compound, it is poised to play an even greater role in advancing modern science and technology.